N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-phenylacetamide
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Description
N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-phenylacetamide is a useful research compound. Its molecular formula is C17H19N3O2 and its molecular weight is 297.358. The purity is usually 95%.
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Scientific Research Applications
Antimalarial Activity
Compounds structurally related to N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-2-phenylacetamide have been studied for their antimalarial activity. For instance, analogues derived from substituted 1-phenyl-2-propanones showed significant antimalarial potency against Plasmodium berghei in mice, indicating potential applications in the development of new antimalarial drugs. These compounds demonstrated excellent activity against resistant strains of parasites and showed promising pharmacokinetic properties for oral administration, suggesting their potential for clinical trials in humans (Werbel et al., 1986).
Anti-inflammatory and Antimicrobial Activities
The synthesis of substituted 1,3,4-oxadiazoles and their evaluation for anti-inflammatory activity revealed that these compounds possess significant anti-inflammatory effects. This research suggests potential applications in developing treatments for inflammatory conditions. Furthermore, these compounds exhibited low toxicity, indicating their safety for further development (Nargund et al., 1994).
Antibacterial and Antiprotozoal Agents
Novel quinoxaline-oxadiazole hybrids have been assessed for their antimicrobial and antiprotozoal activities. These studies demonstrated that such compounds have promising antibacterial, antifungal, and anti-Trypanosoma cruzi activities, comparable to reference drugs. Specifically, the lead compound in this series showed significant efficacy in a short-term in vivo model in T. cruzi, highlighting its potential as an antiprotozoal agent (Patel et al., 2017).
Neuroprotective Effects
Research into the neuroprotective effects of compounds structurally related to this compound has shown potential therapeutic applications for cerebral ischemia. For example, analogs like NBQX, a non-NMDA glutamate receptor antagonist, have demonstrated protection against global ischemia even when administered hours after an ischemic challenge. This suggests a potential area of application in developing treatments for neurodegenerative diseases and conditions involving cerebral ischemia (Sheardown et al., 1990).
Properties
IUPAC Name |
N-(2-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-6-yl)-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-20-17(22)11-13-10-14(7-8-15(13)19-20)18-16(21)9-12-5-3-2-4-6-12/h2-6,11,14H,7-10H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DARGSAYBUDFGGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=C2CC(CCC2=N1)NC(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.